Cas no 2877667-19-9 (4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine)

• Product Name: 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• CAS No: 2877667-19-9
• MF: C₁₇H₂₀ClFN₆O
• MW: 378.831705093384
• CID: 5458449
• PubChem ID: 165432994
• Update Time: 2025-10-29

4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040874452
• 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• F6790-3335
• 2877667-19-9
• 4-[4-[4-(5-Chloro-3-fluoro-2-pyridinyl)-1-piperazinyl]-2-pyrimidinyl]morpholine

• Inchi： 1S/C17H20ClFN6O/c18-13-11-14(19)16(21-12-13)24-5-3-23(4-6-24)15-1-2-20-17(22-15)25-7-9-26-10-8-25/h1-2,11-12H,3-10H2
• InChI Key： UVYYKAQEXDJETJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(N3CCN(C4=NC=C(Cl)C=C4F)CC3)=N2)CCOCC1

Computed Properties

• Exact Mass: 378.1371151g/mol
• Monoisotopic Mass: 378.1371151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.7±60.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

Comprehensive Overview of 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2877667-19-9)

The compound 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2877667-19-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core linked to a morpholine moiety via a piperazine bridge, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine has surged, driven by the need for more effective therapeutic agents. The presence of both chloro and fluoro substituents on the pyridine ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry. This compound's CAS No. 2877667-19-9 is frequently searched in scientific databases, reflecting its growing importance in preclinical studies.

One of the most intriguing aspects of this compound is its potential role in addressing drug-resistant infections and chronic diseases. With the rise of antibiotic resistance and the need for innovative cancer therapies, molecules like 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine are being explored for their ability to target specific pathways. Its piperazine and pyrimidine components are known to interact with various biological targets, offering a broad spectrum of pharmacological activities.

From a synthetic chemistry perspective, the preparation of 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine involves multi-step reactions, including nucleophilic substitution and coupling techniques. The morpholine ring, in particular, is often incorporated to improve solubility and bioavailability, which are critical factors in drug design. Researchers are also investigating its potential as a precursor for more complex molecules, given its modular structure.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, derivatives of 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine are being evaluated for their pesticidal and herbicidal properties. The chloro-fluoropyridine moiety is particularly effective in disrupting pest metabolism, offering a sustainable alternative to traditional agrochemicals. This dual applicability in human health and agriculture underscores its versatility.

As the scientific community continues to explore the potential of CAS No. 2877667-19-9, questions about its mechanism of action, toxicity profile, and synthetic scalability remain at the forefront. Recent publications have highlighted its interactions with enzymatic targets, but further studies are needed to fully elucidate its therapeutic potential. The compound's structure-activity relationship (SAR) is also a hot topic, with researchers aiming to optimize its efficacy and safety.

In conclusion, 4-{4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine represents a fascinating area of research with broad implications for drug discovery and agrochemical innovation. Its unique structural features and diverse applications make it a compound worth watching in the coming years. As more data becomes available, its role in addressing global health and agricultural challenges will likely become even more pronounced.